Cas no 1798538-54-1 (2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide)

• Product Name: 2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide
• CAS No: 1798538-54-1
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5375703
• Update Time: 2025-05-24

2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[(4-pyrrolidin-1-ylpyrimidin-2-yl)methyl]acetamide
• 2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide

• Inchi： 1S/C12H18N4O2/c1-18-9-12(17)14-8-10-13-5-4-11(15-10)16-6-2-3-7-16/h4-5H,2-3,6-9H2,1H3,(H,14,17)
• InChI Key： YLSXLCPORXISAJ-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N2CCCC2)=N1)(=O)COC

Additional information on 2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide

Comprehensive Overview of 2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide (CAS No. 1798538-54-1)

2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide (CAS No. 1798538-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a pyrimidine core substituted with a pyrrolidine ring and a methoxyacetamide side chain, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways.

The growing demand for small-molecule therapeutics and targeted drug design has placed compounds like 2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide at the forefront of modern medicinal chemistry. Its molecular structure aligns with current trends in fragment-based drug discovery and computational chemistry, which are hot topics in the scientific community. Many researchers are actively searching for information on pyrimidine derivatives and their biological activities, making this compound highly relevant to ongoing discussions in the field.

From a synthetic perspective, the preparation of 2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide involves multi-step organic transformations, including nucleophilic substitution and amide coupling reactions. The compound's CAS number 1798538-54-1 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations. Its physicochemical properties, such as solubility and stability, are critical factors being studied for potential formulation development.

The pharmacological potential of this compound is particularly intriguing given the current focus on precision medicine and personalized therapeutics. Its pyrimidine-pyrrolidine scaffold resembles structural motifs found in several FDA-approved drugs, suggesting possible applications in treating various conditions. Researchers are exploring its interactions with biological targets through advanced techniques like X-ray crystallography and molecular docking studies.

In the context of drug repurposing and combination therapy approaches, 2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide presents interesting possibilities. The compound's mechanism of action and structure-activity relationships are subjects of ongoing investigation, with particular emphasis on its potential as a selective enzyme inhibitor. These studies align with current industry priorities of developing next-generation therapeutics with improved efficacy and safety profiles.

Analytical characterization of CAS No. 1798538-54-1 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and structural integrity, which are essential for reliable research outcomes. The growing interest in quality by design (QbD) approaches in pharmaceutical development further underscores the importance of thorough compound characterization.

The commercial availability of 2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide through specialty chemical suppliers has facilitated its adoption in various research programs. Scientists searching for building blocks for drug discovery or pharmacological probes frequently encounter this compound in their investigations. Its structural features make it particularly valuable for medicinal chemistry optimization campaigns and lead compound development.

Future research directions for this compound may include exploring its potential in combination therapies or as part of drug delivery systems. The compound's physicochemical properties suggest possible formulation as both oral and parenteral dosage forms, depending on specific therapeutic applications. These considerations are particularly relevant given the pharmaceutical industry's focus on improving drug bioavailability and patient compliance.

In conclusion, 2-methoxy-N-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}acetamide (CAS No. 1798538-54-1) represents an important chemical entity in contemporary drug discovery efforts. Its structural complexity and potential biological activities align with several current trends in pharmaceutical research, including targeted therapy and structure-based drug design. As research continues to uncover its full potential, this compound may emerge as a valuable tool in developing novel therapeutic interventions for various medical conditions.